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Compound of Interest

Compound Name: Lanthanum;nickel

CAS No.: 12196-72-4

Cat. No.: B1585180

Get Quote

Welcome to the Technical Support Center for LaNi5​-based metal hydrides. For materials

scientists and drug development professionals relying on high-purity, solid-state hydrogen

storage for critical catalytic hydrogenation reactions (such as Active Pharmaceutical Ingredient

synthesis), the thermodynamic stability of the AB5​intermetallic compound is paramount.

Deviations from the strict 1:5 (La:Ni) stoichiometry fundamentally alter the enthalpy of hydride

formation, plateau pressures, and cyclic longevity. This guide provides causal insights,

troubleshooting workflows, and validated protocols to diagnose and correct stoichiometric

deviations in your hydrogen storage systems.

Section 1: Core Concepts & FAQs (Mechanistic
Insights)
Q1: How do stoichiometry deviations (e.g., LaNi5+x​) impact the hydrogen desorption plateau

pressure? A1: In LaNi5​systems, moving towards a Ni-rich hyper-stoichiometry ( LaNi5+x​)

systematically increases the equilibrium plateau pressure and decreases the thermodynamic

stability of the hydride phase. The causality is structural: excess Nickel substitutes into the

Lanthanum sites, causing a contraction of the unit cell volume. Because the size of the
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interstitial holes dictates hydrogen affinity, this contraction reduces the binding energy (resulting

in a less negative enthalpy of formation, ΔHf​), requiring higher external pressures to force

hydrogen into the lattice.

Q2: Why does our LaNi5​batch show severe plateau sloping and reduced capacity during

cycling? A2: Plateau sloping is a classic symptom of compositional heterogeneity or localized

stoichiometric deviations. During repeated thermal and pressure cycling, LaNi5​can undergo

disproportionation, forming stable micro-phases (like LaH2​) and Ni-rich clusters. This

disordering creates a broad distribution of interstitial site energies rather than a single uniform

energy state. Consequently, hydrogen is absorbed and desorbed over a range of pressures (a

sloped Pressure-Composition-Temperature curve) rather than a flat plateau, leading to a net

loss of reversible hydrogen capacity.

Q3: How can we thermodynamically stabilize the alloy for lower-pressure applications? A3:

Elemental substitution is the most effective method to tune stability. Substituting Ni with larger

atoms like Aluminum ( LaNi5−y​Aly​) expands the crystal lattice. This expansion lowers the

plateau pressure significantly (e.g., from ~3.7 atm to 0.015 atm) and increases the hydride

stability, shifting the enthalpy of formation from -7.6 kcal/mol H2​to -11.4 kcal/mol H2​1.

Section 2: Troubleshooting Guide
Issue 1: Unexpectedly High Plateau Pressure in Freshly
Synthesized LaNi5​

Root Cause: Ni-rich non-stoichiometry ( LaNi5.1​to LaNi5.5​) typically caused by Lanthanum

vaporization during the high-temperature arc melting process.

Resolution:

Verify the bulk composition using Energy Dispersive X-ray Spectroscopy (EDX) or

Microprobe analysis.

If the La:Ni ratio is < 1:5, compensate for La loss by adding a 2-5 wt% La overage during

the initial arc-melting synthesis.

Anneal the alloy at 950°C for 72 hours under an inert argon atmosphere to homogenize

the microstructure and eliminate Ni-rich segregations.
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Issue 2: Rapid Capacity Degradation Over 100+ Cycles
Root Cause: Surface oxidation (formation of La2​O3​or La(OH)3​) blocking H2​dissociation

active sites, coupled with internal stoichiometric disproportionation 2.

Resolution:

Ensure hydrogen gas purity is ≥ 99.999% (Grade 5.0) to prevent O2​/ H2​O poisoning.

Implement a surface reactivation protocol: Heat the sample to 300°C under dynamic

vacuum ( 10−5 mbar) for 2 hours, followed by introducing 50 atm of H2​at room

temperature.

Consider transitioning to a lightly substituted alloy (e.g., LaNi4.9​Sn0.1​) which exhibits

higher resistance to disproportionation.

Section 3: Quantitative Data & Thermodynamic
Profiling
The following table summarizes the causal relationship between stoichiometry, lattice

expansion/contraction, and macroscopic thermodynamic properties.

Table 1: Impact of Stoichiometry and Substitution on LaNi5​Thermodynamic Properties
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Alloy
Compositio
n

Lattice
Parameter a
(Å)

Lattice
Parameter c
(Å)

Cell Volume
(Å³)

Enthalpy
ΔHf​
(kcal/mol
H2​)

Plateau
Pressure at
25°C (atm)

LaNi5​

(Stoichiometri

c)

5.017 3.986 86.9 -7.6 ~3.7

LaNi5.2​(Ni-

rich)
4.995 3.978 85.9 -6.8 ~6.5

LaNi4.9​Al0.1​ 5.023 3.988 87.1 -8.2 ~1.2

LaNi4.5​Al0.5​ 5.048 4.026 88.8 -9.5 ~0.2

LaNi4.0​Al1.0​ 5.080 4.065 90.9 -11.4 ~0.015

Note: Data synthesized from microprobe and PCT analyses demonstrating the inverse

relationship between cell volume and plateau pressure. A smaller cell volume directly correlates

to a higher plateau pressure.

Section 4: Experimental Protocols
To ensure scientific integrity, the following protocols form a self-validating system: Protocol A

identifies the macroscopic thermodynamic symptom (sloping/high pressure), while Protocol B

provides the microscopic structural validation (cell volume contraction).

Protocol A: Pressure-Composition-Temperature (PCT)
Isotherm Measurement
Purpose: To empirically determine the thermodynamic stability ( ΔHf​, ΔSf​) and identify

stoichiometric deviations via plateau slope analysis.

Sample Preparation: Crush the LaNi5​ingot into a coarse powder (< 2 mm) inside an Argon-

filled glovebox to prevent surface passivation.

Reactor Loading: Transfer exactly 2.000 g of the sample into a stainless-steel Sieverts-type

volumetric reactor. Seal with VCR fittings.
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Activation: Evacuate the reactor to 10−5 mbar at 150°C for 2 hours. Cool to 25°C and apply

50 atm of high-purity H2​. Wait for the pressure to drop, indicating initial absorption. Repeat

the vacuum/ H2​cycle 3 times until absorption kinetics are stable.

Isotherm Data Collection: Set the isothermal bath to the target temperature (e.g., 30°C).

Dose H2​into the reactor in precise volumetric increments.

Equilibration: Allow the system pressure to stabilize ( dp/dt<0.01 atm/min) after each dose.

Record the equilibrium pressure and calculate the absorbed hydrogen moles using the real

gas law.

Van 't Hoff Extraction: Repeat the isotherm at 40°C and 50°C. Plot ln(Peq​) vs 1/T to extract

the enthalpy ( ΔHf​) and entropy ( ΔSf​) of hydride formation 3.

Protocol B: X-Ray Diffraction (XRD) for Stoichiometric
Verification
Purpose: To detect unit cell contraction/expansion indicative of non-stoichiometry.

Powder Preparation: Mill the dehydrogenated LaNi5​sample to a particle size of < 40 μ m.

Mounting: Mount the powder on a zero-background silicon sample holder to minimize signal

noise.

Scanning: Scan from 2θ=20∘ to 90∘ using Cu-K α radiation ( λ=1.5406 Å) with a step size of

0.02° and a dwell time of 2 seconds per step.

Rietveld Refinement: Use refinement software (e.g., GSAS-II or FullProf) to fit the

diffractogram to the P6/mmm space group. Extract the a and c lattice parameters.

Validation: Compare the extracted cell volume against the theoretical 86.9 Å³ baseline. A

volume < 86.5 Å³ strongly indicates Ni-rich hyper-stoichiometry.

Section 5: Diagnostic Workflow Visualization
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Diagnostic workflow for resolving LaNi5 stoichiometry and thermodynamic stability deviations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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